Cas no 1995874-88-8 (2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid)

• Product Name: 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid
• CAS No: 1995874-88-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5720555
• PubChem ID: 121201564
• Update Time: 2025-05-21

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 2-(ethoxymethyl)-α-ethyl-
• 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic Acid
• 1995874-88-8
• AKOS026709688
• F1907-5273
• 2-[2-(ethoxymethyl)piperidin-1-yl]butanoic acid
• 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid

• Inchi： 1S/C12H23NO3/c1-3-11(12(14)15)13-8-6-5-7-10(13)9-16-4-2/h10-11H,3-9H2,1-2H3,(H,14,15)
• InChI Key： FOXRVKFLIIJWCE-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCCN1C(C(=O)O)CC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±17.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CAS No. 1995874-88-8): A Comprehensive Overview

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid, identified by the CAS registry number 1995874-88-8, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely explored for their potential therapeutic applications. The molecule's unique structure, featuring a piperidine ring substituted with an ethoxymethyl group and a butanoic acid moiety, contributes to its diverse chemical and biological properties.

The synthesis of 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the ethoxymethyl substituent, which enhances the compound's solubility and bioavailability. The final step involves the attachment of the butanoic acid group, which plays a crucial role in modulating the compound's pharmacokinetic properties. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, making it more efficient and scalable for large-scale production.

From a pharmacological perspective, 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid has been extensively studied for its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including inflammatory disorders and neurodegenerative diseases. Its ability to modulate key cellular pathways, such as the NF-kB signaling pathway, has been a focal point of recent research efforts.

One of the most promising applications of 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid lies in its potential as an anti-inflammatory agent. Recent studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to scavenge free radicals makes it a potential candidate for antioxidant therapies.

The structural versatility of 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid also lends itself to various other applications. For instance, it has been explored as a precursor for the development of more potent analogs with improved pharmacokinetic profiles. Researchers have also investigated its potential as a building block for constructing larger molecular frameworks with enhanced therapeutic efficacy.

In terms of safety and toxicity, 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid has been subjected to rigorous testing in preclinical models. These studies have indicated that the compound exhibits a favorable safety profile, with minimal adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential for human use.

Looking ahead, 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid holds immense promise as a lead compound for drug discovery efforts. Its unique combination of structural features and biological activities positions it as a valuable tool in the development of novel therapeutics. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings.

In conclusion, 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CAS No. 1995874-88-8) is a compelling organic compound with significant potential in medicinal chemistry and pharmacology. Its versatile structure, coupled with its promising biological activities, makes it an attractive target for further research and development.